Cas no 10190-99-5 (Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-, sodium salt (1:1))

• Product Name: Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-, sodium salt (1:1)
• CAS No: 10190-99-5
• Molecular Formula: C₁₇H₁₀NO₇-^.Na+
• Molecular Weight: 363.2536
• MDL: MFCD00210760
• CID: 220874
• PubChem ID: 24891454

Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-, sodium salt (1:1) Properties

Names and Identifiers

• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-, sodium salt (1:1)
• Aristolochic acid I sodium salt
• ARISTOLOCHIC ACID SODIUM SALT
• sodium,8-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylate
• Sodium aristolochate-I
• Sodium 8-methoxy-6-nitrophenanthro(3,4-d)-1,3-dioxole-5-carboxylate
• CAS-10190-99-5
• NS00080607
• sodium;8-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylate
• UNII-KTM3D3H78E
• Q27282434
• Aristolocholic acid for system suitability, European Pharmacopoeia (EP) Reference Standard
• PHENANTHRO(3,4-D)-1,3-DIOXOLE-5-CARBOXYLIC ACID, 8-METHOXY-6-NITRO-, SODIUM SALT (1:1)
• NCGC00257580-01
• Aristolochic acid I sodium salt, powder, >=97%
• CHEMBL3187459
• EINECS 233-463-4
• DTXCID7099
• Sodium aristolochate
• CCRIS 6498
• Aristolochic acid, sodium salt (77% AA I, 21% AA II)
• DTXSID3020099
• aristolochic acid I, sodium salt
• MFCD00210760
• FT-0645091
• NIOSH/SF8281000
• Tox21_200026
• 52232-70-9
• 10190-99-5
• Sodium aristolate 1
• SCHEMBL15537024
• ARISTOLOCHIC ACID, SODIUM SALT [WHO-DD]
• Aristolochic acid, sodium salt
• Phenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid, 8-methoxy-6-nitro-, sodium salt
• SF82810000
• Aristolochic acid sodium salt (I and II) for biochemistry
• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid,8-methoxy-6-nitro-,sodium salt(1:1)
• sodium 8-methoxy-6-nitrophenanthro[3,4-d][1,3]dioxole-5-carboxylate
• 8-Methoxy-6-nitrophenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid sodium salt
• KTM3D3H78E
• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid, 8-methoxy-6-nitro-, sodium salt (1:1)
• G78080

• MDL： MFCD00210760
• InChIKey： BQVOPWJSBBMGBR-UHFFFAOYSA-M
• Inchi： InChI=1S/C17H11NO7.Na/c1-23-12-4-2-3-8-9(12)5-11(18(21)22)14-10(17(19)20)6-13-16(15(8)14)25-7-24-13;/h2-6H,7H2,1H3,(H,19,20);/q;+1/p-1
• SMILES： [Na+].COC1=CC=CC2=C3C4OCOC=4C=C(C([O-])=O)C3=C(C=C12)[N+]([O-])=O

Computed Properties

• Exact Mass: 363.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 363.035496
• Heavy Atom Count: 26
• Complexity: 544
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 114

Experimental Properties

• LogP: 2.52520
• PSA: 113.64000
• Boiling Point: 615.5 °C at 760 mmHg
• Flash Point: 326 °C
• Solubility: H2O: 50 mg/mL
• Color/Form: Orange powder.
• Solubility: Soluble in water.
• Density: g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives